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Introduction
The Nickel-56 (⁵⁶Ni) nucleus, composed of 28 protons and 28 neutrons, holds a special

significance in nuclear physics and astrophysics. Its "doubly magic" nature, with filled proton

and neutron shells, results in enhanced stability compared to neighboring nuclides, although it

is itself radioactive. This unique characteristic makes it a crucial laboratory for testing nuclear

structure models. Furthermore, ⁵⁶Ni plays a pivotal role in stellar nucleosynthesis, particularly in

Type Ia supernovae, where its radioactive decay chain is the primary energy source powering

the supernova's light curve. This guide provides a comprehensive overview of the properties of

⁵⁶Ni, experimental methodologies for its study, and its astrophysical importance.

Core Properties of Nickel-56
The fundamental properties of the ⁵⁶Ni nucleus are summarized in the table below, providing a

quantitative basis for understanding its behavior.
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Property Value

Atomic Mass 55.9421363 ± 0.0000119 u[1]

Mass Excess -53899.645 ± 11.130 keV[1]

Binding Energy per Nucleon 8.64277965 MeV[2]

Half-life 6.075 ± 0.010 days[3]

Decay Mode 100% Electron Capture (EC) to Cobalt-56[2]

Q-value for EC Decay 2132.9 ± 0.6 keV[2]

Spin and Parity 0+[2]

The Doubly Magic Nature of Nickel-56: A Shell Model
Perspective
The stability and structure of atomic nuclei can be understood through the nuclear shell model,

which is analogous to the electron shell model in atoms. Nuclei with filled proton or neutron

shells are termed "magic," and those with both proton and neutron shells filled are "doubly

magic."[4] For ⁵⁶Ni, with 28 protons and 28 neutrons, the number 28 is a magic number,

making it a doubly magic nucleus.[5] This leads to a spherically symmetric shape in its ground

state and a relatively high binding energy per nucleon compared to its neighbors.

The diagram below illustrates a simplified nuclear shell model, highlighting the filled shells of

⁵⁶Ni.
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A simplified representation of the nuclear shell model for the doubly magic Nickel-56.

Radioactive Decay of Nickel-56
Nickel-56 decays exclusively via electron capture to Cobalt-56 (⁵⁶Co), which in turn decays to

the stable Iron-56 (⁵⁶Fe). This decay chain is fundamental to the light curves of Type Ia

supernovae.

Decay Chain Overview
The following diagram illustrates the decay pathway from ⁵⁶Ni to ⁵⁶Fe.
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The radioactive decay chain of Nickel-56 to the stable Iron-56.

Detailed Decay Data
The decay of ⁵⁶Ni and its daughter ⁵⁶Co involves the emission of gamma rays with specific

energies and intensities. These gamma rays are the observational signatures of this decay

process. The tables below, with data sourced from the Evaluated Nuclear Structure Data File

(ENSDF)[6][7], provide a detailed look at the primary gamma transitions.

Decay of Nickel-56 (⁵⁶Ni) to Cobalt-56 (⁵⁶Co)
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Gamma-ray Energy (keV) Intensity (%)

158.38 98.8

269.50 36.5

480.44 36.5

749.95 49.5

811.85 86.0

1561.8 14.0

Decay of Cobalt-56 (⁵⁶Co) to Iron-56 (⁵⁶Fe)

Gamma-ray Energy (keV) Intensity (%)

846.771 99.94

1238.282 66.46

1771.351 15.43

2598.459 16.97

1037.839 14.04

1360.206 4.27

2034.757 7.74

3253.417 7.89

Experimental Methodologies
The study of the short-lived ⁵⁶Ni nucleus requires specialized experimental techniques for its

production and the subsequent measurement of its properties.

Production of Nickel-56
Heavy-ion fusion-evaporation reactions are a common method for producing ⁵⁶Ni beams for

experimental studies.[8] A typical reaction involves bombarding a lighter target with a heavier
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ion beam at energies sufficient to overcome the Coulomb barrier.

Example Reaction: ³⁶Ar + ²⁸Si → ⁵⁶Ni + 2n + 6p (simplified representation, other exit channels

are possible)

The production and study of ⁵⁶Ni often take place at radioactive ion beam facilities, such as the

National Superconducting Cyclotron Laboratory (NSCL) at Michigan State University or the

Isotope Production Facility at Los Alamos National Laboratory.[9]

The diagram below outlines a typical experimental workflow for the production and in-flight

separation of ⁵⁶Ni.
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Accelerated Beam Fragment Separator
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Reaction Products Detector Setup
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A generalized workflow for the production and separation of a Nickel-56 beam.

Experimental Protocols
1. Target Preparation:

Thin, self-supporting targets of the desired material (e.g., ²⁸Si) are prepared, often through

vacuum evaporation or rolling techniques.[10] The target thickness is a critical parameter

that needs to be optimized for the desired reaction yield and to minimize energy loss and

straggling of the beam and reaction products.

2. Heavy-Ion Fusion Reaction:

A beam of heavy ions (e.g., ³⁶Ar) is accelerated to a specific energy, typically a few MeV per

nucleon, and directed onto the production target. The beam energy is chosen to maximize

the cross-section for the desired fusion-evaporation channel leading to ⁵⁶Ni.

3. In-Flight Separation:

The reaction products, which include ⁵⁶Ni and various other nuclides, are then passed

through a fragment separator. This device uses a series of magnetic and electric fields to
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separate the isotopes based on their mass-to-charge ratio and momentum, allowing for the

selection of a relatively pure beam of ⁵⁶Ni.[11]

4. Detection and Spectroscopy:

The separated ⁵⁶Ni beam is then directed to a detector setup to study its properties. For

decay spectroscopy, the beam is implanted into a detector or a catcher foil, and the

subsequent gamma rays from its decay and the decay of its daughter nuclei are detected

using high-purity germanium (HPGe) detectors.[12][13][14] Coincidence measurements

between different detectors are often employed to reconstruct the decay scheme.

Role in Nucleosynthesis
Nickel-56 is a key nuclide in several astrophysical processes, most notably in Type Ia

supernovae and the rapid proton capture (rp-) process.

Type Ia Supernovae
In the thermonuclear explosion of a white dwarf that gives rise to a Type Ia supernova, a

significant amount of the star's carbon and oxygen is fused into heavier elements, with ⁵⁶Ni

being a primary product. The subsequent radioactive decay of ⁵⁶Ni to ⁵⁶Co and then to ⁵⁶Fe

releases a tremendous amount of energy, which powers the supernova's light curve for months

after the initial explosion. The observed brightness and the rate of decline of the light curve are

directly related to the amount of ⁵⁶Ni synthesized in the explosion.[15][16][17]

The rp-Process and the νp-Process
In explosive stellar environments rich in protons and at high temperatures, such as X-ray bursts

on the surface of neutron stars (the rp-process) and in the neutrino-driven winds of core-

collapse supernovae (the νp-process), nucleosynthesis can proceed rapidly towards heavier

elements. In these processes, ⁵⁶Ni can act as a "waiting point," where the reaction flow is

temporarily stalled due to the relatively long half-life of ⁵⁶Ni and the competition between proton

capture and photodisintegration on subsequent nuclei. The precise reaction rates of processes

that bypass this waiting point, such as the ⁵⁵Ni(p,γ)⁵⁶Cu reaction, are crucial for determining the

final abundances of heavier elements produced in these events.[9][18][19][20][21]

The diagram below illustrates the reaction flow around the ⁵⁶Ni waiting point in the rp-process.
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Simplified reaction flow in the rp-process around the Nickel-56 waiting point.
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Conclusion
The doubly magic nucleus Nickel-56 stands at the crossroads of nuclear structure physics and

astrophysics. Its unique properties provide a stringent test for our understanding of nuclear

forces and shell structure. The experimental investigation of this unstable nucleus continues to

push the boundaries of radioactive ion beam facilities and detector technologies. Furthermore,

its central role in powering supernova explosions and influencing the flow of nucleosynthesis in

explosive stellar environments underscores its profound importance in shaping the chemical

composition of the universe. The ongoing research into the properties and reactions involving

⁵⁶Ni promises to further illuminate the fundamental workings of the cosmos and the atomic

nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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